Ethyl 2-(methylamino)butanoate
Overview
Description
Ethyl 2-(methylamino)butanoate is an organic compound . It’s an ester, which is a class of compounds produced by the reaction between carboxylic acids and alcohols .
Molecular Structure Analysis
The molecular structure of Ethyl 2-(methylamino)butanoate contains a total of 24 bond(s). There are 9 non-H bond(s), 1 multiple bond(s), 5 rotatable bond(s), 1 double bond(s), 1 ester(s) (aliphatic), and 1 secondary amine(s) (aliphatic) .Chemical Reactions Analysis
As an ester, Ethyl 2-(methylamino)butanoate can react with acids to liberate heat along with alcohols and acids. Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products .Physical And Chemical Properties Analysis
Ethyl 2-(methylamino)butanoate is a colorless liquid that is less dense than water . It has a fruity odor and is slightly soluble in water but is more soluble in organic solvents such as alcohols, ethers, and chloroform .Scientific Research Applications
Biofuel Production
Ethyl 2-(methylamino)butanoate has been explored for its potential in biofuel production. The research by Ghiaci et al. (2014) demonstrates the production of 2-butanol, a chemical with potential uses as biofuels, through the bioconversion process involving Saccharomyces cerevisiae. This process leverages a TEV-protease based expression system to achieve the conversion of meso-2,3-butanediol to butanone, and subsequently to 2-butanol, highlighting the compound's role in developing sustainable energy sources (Ghiaci, Norbeck, & Larsson, 2014).
Chemical Synthesis
In the realm of chemical synthesis, Ethyl 2-(methylamino)butanoate serves as a precursor or an intermediate in various synthetic pathways. Zhu et al. (2003) explored its utility in the synthesis of highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation process. This research underscores the compound's versatility in synthesizing complex organic structures, offering valuable insights for the pharmaceutical and chemical industries (Zhu, Lan, & Kwon, 2003).
Material Science
In material science, Ethyl 2-(methylamino)butanoate's applications extend to the development of novel materials and coatings. Ramasamy et al. (2013) utilized organotin complexes derived from Ethyl 2-(methylamino)butanoate for the production of tin sulfide thin films via Aerosol-Assisted Chemical Vapor Deposition (AACVD). This process elucidates the compound's potential in creating advanced materials for electronic and photovoltaic applications, showcasing its contribution to the advancement of material science technology (Ramasamy, Kuznetsov, Gopal, Malik, Raftery, Edwards, & O’Brien, 2013).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(methylamino)butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-4-6(8-3)7(9)10-5-2/h6,8H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASWJEYHEBZLUCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OCC)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001305916 |
Source
|
| Record name | Ethyl 2-(methylamino)butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001305916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(methylamino)butanoate | |
CAS RN |
854855-88-2 |
Source
|
| Record name | Ethyl 2-(methylamino)butanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=854855-88-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-(methylamino)butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001305916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-(methylamino)butanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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